![molecular formula C18H22ClNO4 B4416926 4-{[(3-ethoxy-4-methoxybenzyl)amino]methyl}benzoic acid hydrochloride](/img/structure/B4416926.png)
4-{[(3-ethoxy-4-methoxybenzyl)amino]methyl}benzoic acid hydrochloride
Overview
Description
4-{[(3-ethoxy-4-methoxybenzyl)amino]methyl}benzoic acid hydrochloride, also known as EMBI, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. EMBI is a derivative of benzoic acid and belongs to the class of benzylamines. It has been synthesized through various methods and has shown promising results in several studies.
Mechanism of Action
The mechanism of action of 4-{[(3-ethoxy-4-methoxybenzyl)amino]methyl}benzoic acid hydrochloride is not fully understood, but it has been suggested to act through the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various diseases. It has also been reported to induce apoptosis in cancer cells and inhibit viral replication.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to reduce the production of reactive oxygen species, which are involved in oxidative stress and inflammation. This compound has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and matrix metalloproteinases, which are involved in the pathogenesis of various diseases.
Advantages and Limitations for Lab Experiments
4-{[(3-ethoxy-4-methoxybenzyl)amino]methyl}benzoic acid hydrochloride has several advantages for lab experiments. It is easily synthesized and can be incorporated into various drug delivery systems. This compound has also shown promising results in various in vitro and in vivo studies. However, there are some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its potential side effects on human health are not yet known.
Future Directions
There are several future directions for research on 4-{[(3-ethoxy-4-methoxybenzyl)amino]methyl}benzoic acid hydrochloride. One potential direction is to investigate its potential as a drug delivery system for various drugs. Another direction is to further elucidate its mechanism of action and identify its molecular targets. Additionally, more studies are needed to investigate the potential side effects of this compound on human health.
Scientific Research Applications
4-{[(3-ethoxy-4-methoxybenzyl)amino]methyl}benzoic acid hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties in various in vitro and in vivo studies. This compound has also been investigated for its potential use as a drug delivery system, as it can be easily incorporated into liposomes and nanoparticles.
properties
IUPAC Name |
4-[[(3-ethoxy-4-methoxyphenyl)methylamino]methyl]benzoic acid;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4.ClH/c1-3-23-17-10-14(6-9-16(17)22-2)12-19-11-13-4-7-15(8-5-13)18(20)21;/h4-10,19H,3,11-12H2,1-2H3,(H,20,21);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRVRAORHJNEDLE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CNCC2=CC=C(C=C2)C(=O)O)OC.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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